Cas no 17015-60-0 ((E)-4-(3,7-Dimethyl-3-vinylocta-1,6-dien-1-yl)phenol)

• Product Name: (E)-4-(3,7-Dimethyl-3-vinylocta-1,6-dien-1-yl)phenol
• CAS No: 17015-60-0
• MF: C₁₈H₂₄O
• MW: 256.382565498352
• CID: 122036
• Update Time: 2024-02-29

(E)-4-(3,7-Dimethyl-3-vinylocta-1,6-dien-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• (E)-4-(3,7-Dimethyl-3-vinylocta-1,6-dien-1-yl)phenol
• 4-[(1E)-3-ethenyl-7-methylocta-1,6-dienyl]phenol
• BAKUCHIOL
• (+)-Bakuchiol
• (9S)-(+)-bakuchiol
• (S)-bakuchiol
• 4-[(1E,3S)-3-ethenyl-3,7-dimethylocta-1,6-dienyl]phenol
• PHENOL,4-(3-ETHENYL-3,7-DIMETHYL-1,6-OCTADIENYL)
• PHENOL, 4-(3-ETHENYL-3,7-DIMETHYL-1,6-OCTADIENYL)-, (E)-
• BAKUCHIOL: PHENOL,4-(3-ETHENYL-3,7-DIMETHYL-1,6-OCTADIENYL)-, (E)-()-,
• Phenol, 4-[(1E)-3-ethenyl-3,7-dimethyl-1,6-octadien-1-yl]-

• MDL： MFCD08460218
• Inchi： 1S/C18H24O/c1-5-18(4,13-6-7-15(2)3)14-12-16-8-10-17(19)11-9-16/h5,7-12,14,19H,1,6,13H2,2-4H3/b14-12+
• InChI Key： LFYJSSARVMHQJB-WYMLVPIESA-N
• SMILES： C1(O)=CC=C(/C=C/C(C=C)(C)CC/C=C(/C)\C)C=C1

Computed Properties

• Exact Mass: 256.18300
• Monoisotopic Mass: 242.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.97
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 172.6°C
• Refractive Index: 1.559
• PSA: 20.23000
• LogP: 5.34410
• pka: 10.10±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids